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Compound of Interest

Compound Name: Syntide 2

Cat. No.: B8083220

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Core Content: This document provides an in-depth technical overview of Syntide 2, a synthetic

peptide widely utilized in foundational research to probe the activity of key protein kinases. It

details the peptide's properties, its role in significant signaling pathways, and comprehensive

protocols for its use in kinase assays.

Introduction to Syntide 2
Syntide 2 is a synthetic peptide that serves as a crucial tool for studying the activity of several

protein kinases, most notably Calcium/Calmodulin-Dependent Protein Kinase II (CaMKII) and,

to a lesser extent, Protein Kinase C (PKC).[1][2] Its amino acid sequence,

PLARTLSVAGLPGKK, is homologous to the phosphorylation site 2 found in glycogen

synthase, a physiological target of CaMKII.[1][3][4] This homology makes Syntide 2 an

effective and recognized substrate, enabling researchers to assay the enzymatic activity of

these kinases in vitro. Its application is fundamental to dissecting cellular signaling cascades,

screening for potential kinase inhibitors, and understanding the regulatory mechanisms of

these important enzymes.
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Physicochemical and Kinetic Properties
Syntide 2's utility in research is defined by its specific chemical and kinetic characteristics.

These properties determine its interaction with kinases and its suitability for various

experimental designs.

Table 1: Physicochemical Properties of Syntide 2

Property Value

Amino Acid Sequence
Pro-Leu-Ala-Arg-Thr-Leu-Ser-Val-Ala-Gly-Leu-

Pro-Gly-Lys-Lys (PLARTLSVAGLPGKK)[5]

CAS Number 108334-68-5[3]

Molecular Weight 1507.82 g/mol [6][7]

Purity Typically >95% or >97%[6][7]

Solubility Soluble in water[6]

Table 2: Kinase Specificity and Kinetic Parameters for Syntide 2

Kinase Km (Michaelis Constant) Relative Vmax/Km Ratio

Ca2+/Calmodulin-dependent

Protein Kinase II (CaMKII)
~12 µM[3][4] 100[6][8][9]

Protein Kinase C (PKC) Not widely reported 22[6][8][9]

Phosphorylase Kinase Not widely reported 2[6][8][9]

Myosin Light Chain Kinase

(MLCK)
Not widely reported

0.5 (not significantly

phosphorylated)[6][8][9]

Note: Kinetic values can vary based on specific experimental conditions such as buffer

composition and temperature.[10]

Role in Signaling Pathways
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Syntide 2 is primarily used to investigate signaling pathways regulated by CaMKII and PKC.

These pathways are critical in a multitude of cellular processes, from synaptic plasticity to cell

growth.

CaMKII is a serine/threonine kinase that plays a pivotal role in decoding intracellular calcium

(Ca²⁺) signals.[11] Its activation is a key event in processes like learning and memory. The

pathway is initiated by an increase in intracellular Ca²⁺, which binds to the protein calmodulin

(CaM). The Ca²⁺/CaM complex then binds to the regulatory domain of CaMKII, causing a

conformational change that activates the kinase. Activated CaMKII can then phosphorylate

various downstream substrates, a process that can be mimicked in vitro using Syntide 2 to

measure kinase activity.[12]

CaMKII Activation

In Vitro Assay

↑ Intracellular Ca²⁺ Calmodulin (CaM)
binds

Ca²⁺/CaM Complex Active CaMKII

Inactive CaMKII binds

Syntide 2

phosphorylates
Phosphorylated
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[γ-³²P]ATP → ADP
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Caption: CaMKII activation by Ca²⁺/Calmodulin and subsequent phosphorylation of Syntide 2
in an assay.

PKC enzymes are a family of kinases involved in controlling cellular growth, proliferation, and

differentiation.[13] Conventional PKC isoforms are activated by signals that increase

intracellular Ca²⁺ and diacylglycerol (DAG). These cofactors recruit PKC to the cell membrane

and induce a conformational change that activates its catalytic domain. While Syntide 2 is a

substrate for PKC, it is less selective compared to its interaction with CaMKII, a factor to

consider in experimental design.[2][10]
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Caption: General activation pathway of conventional Protein Kinase C (PKC) leading to

substrate phosphorylation.

Experimental Protocols and Workflow
Syntide 2 is most commonly used in in vitro kinase assays to quantify enzyme activity. The

traditional method uses radiolabeled ATP, though non-radioactive alternatives exist.

The workflow for a typical kinase assay involves preparing a reaction mixture, initiating the

reaction with the enzyme or substrate, stopping the reaction after a specific time, and then

detecting the phosphorylated product.
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Detection Methods

Start Assay

1. Prepare Reaction Mixture
(Buffer, Ca²⁺/CaM, ATP, Syntide 2)

2. Add Kinase (CaMKII)

3. Incubate at 30°C

4. Stop Reaction
(e.g., add EDTA or spot on paper)

5. Detect Phosphorylation

Radioactive:
Scintillation Counting

Non-Radioactive:
ELISA or HPLC-MS

6. Analyze Data

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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